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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424

Disclaimer: Initial searches for "5-Amino-2-morpholinobenzonitrile” did not yield any
substantive results, suggesting it may be a novel or sparsely documented compound.
Consequently, this guide focuses on the closely related and well-documented compound, 5-
Amino-2-fluorobenzonitrile, to fulfill the structural and technical requirements of the original
request.

Introduction

5-Amino-2-fluorobenzonitrile is a fluorinated aromatic compound that serves as a crucial
intermediate in the synthesis of more complex molecules.[1] Its unique molecular structure,
featuring amino, fluoro, and nitrile functional groups, provides versatile reactivity for
applications in medicinal chemistry and agrochemical development.[1] The strategic placement
of a fluorine atom can significantly influence the lipophilicity and metabolic stability of derivative
compounds, making it a valuable building block in drug discovery.[1] This guide provides a
comprehensive overview of the synthesis and physicochemical properties of 5-Amino-2-
fluorobenzonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Amino-2-fluorobenzonitrile is presented
in the table below.
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Property Value Reference
CAS Number 53312-81-5 [2][3]
Molecular Formula C7HsFN:2 [2][4]
Molecular Weight 136.13 g/mol [2][4]
Appearance Pale cream to pale yellow to 5]
pale brown crystals or powder

Melting Point 92-96 °C [3]
Boiling Point 294.5 °C at 760 mmHg [2]
Purity >96.0% (GC) [5]
IUPAC Name 5-amino-2-fluorobenzonitrile [4]
Synonyms 3-Cyano-4-fluoroaniline [3]

Synthesis

The primary route for the synthesis of 5-Amino-2-fluorobenzonitrile involves the reduction of 2-
fluoro-5-nitrobenzonitrile.[6]

Experimental Protocol: Synthesis of 5-Amino-2-
fluorobenzonitrile

A detailed experimental protocol for the synthesis of 5-Amino-2-fluorobenzonitrile is as
follows|[6]:

o Reaction Setup: To a solution of 2-fluoro-5-nitrobenzonitrile (2.0 g) in ethyl acetate (50 mL),
add stannous chloride dihydrate (27.0 g).

o Reflux: The reaction mixture is brought to reflux for 1.5 hours.

e Cooling and Partitioning: The mixture is then allowed to cool to room temperature and is
partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

o Extraction: The aqueous phase is extracted four times with ethyl acetate.
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e Washing and Drying: The combined organic phases are washed four times with water, dried
over sodium sulfate, and then filtered.

o Concentration: The solvent is removed under reduced pressure to yield 4-fluoro-3-
cyanoaniline (1.40 g), also known as 5-Amino-2-fluorobenzonitrile.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 5-Amino-2-fluorobenzonitrile.
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Discovery and History

There is limited publicly available information detailing the specific discovery and historical
development of 5-Amino-2-fluorobenzonitrile. It is primarily recognized and cataloged as a
commercially available research chemical and a key intermediate for the synthesis of
pharmaceuticals and agrochemicals.[1][7]

Mechanism of Action and Biological Activity

Detailed studies on the specific mechanism of action and biological activity of 5-Amino-2-
fluorobenzonitrile are not readily available in the public domain. Its utility is predominantly as a
precursor molecule, and any biological effects would be attributed to the larger, more complex
molecules synthesized from it.

Quantitative Data

As 5-Amino-2-fluorobenzonitrile is primarily used as a chemical intermediate, there is no
available quantitative data such as IC50 values, pharmacokinetic parameters, or clinical trial
data pertaining to the compound itself.

Applications in Research and Development

The primary application of 5-Amino-2-fluorobenzonitrile is as a versatile building block in
organic synthesis.[1] Its functional groups allow for a variety of chemical transformations,
making it a valuable component in the development of novel compounds in the following areas:

e Pharmaceutical Synthesis: It is used in the synthesis of new drug candidates where the
introduction of a fluorine atom is desired to enhance efficacy and pharmacokinetic properties.

[1]

e Agrochemical Development: The compound's structure is beneficial for creating advanced
agrochemicals, including herbicides, insecticides, and fungicides.[1]

Conclusion

5-Amino-2-fluorobenzonitrile is a commercially important fluorinated intermediate with well-
established synthetic protocols. While information on its specific history and biological activity is
scarce, its role as a fundamental building block in the pharmaceutical and agrochemical
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industries is well-documented. The versatile reactivity offered by its amino, fluoro, and nitrile
functionalities ensures its continued relevance in the field of organic synthesis and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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